3'-Bromo-3-(4-chlorophenyl)propiophenone
Overview
Description
3-Bromo-3-(4-chlorophenyl)propiophenone (BCPP) is a chemical compound that has been studied for its potential applications in scientific research. BCPP is a halogenated aromatic ketone, which is a type of organic compound with one or more halogen atoms attached to an aromatic ring. BCPP is a stable compound that can be synthesized in laboratory settings, and it has been studied for its biochemical and physiological effects in various research applications.
Scientific Research Applications
Synthesis and Antibacterial Activity
3'-Bromo-3-(4-chlorophenyl)propiophenone has been explored for its potential in synthesizing compounds with notable antibacterial properties. One study synthesized Aryloxy-6-bromo-3-(4-chlorophenyl)-3,4-dihydro-benzo(e)(1,3,2)oxazaphosphinine 2-oxides by reacting 4-bromo-2-((4-chlorophenylamino)methyl)phenol with various aryl phosphorodichloridates. These compounds exhibited significant antibacterial activity, indicating the compound's relevance in pharmaceutical research (Prasad et al., 2006).
Optical and Electronic Properties
Research has also focused on the compound's utility in materials science, especially related to its optical and electronic properties. One study synthesized copolymers from 3-bromo-4-methylthiophene, which demonstrated notable thermal, optical, and electrochemical properties. The copolymers displayed solvatochromic behavior, making them potentially useful in semiconductor devices (Tapia et al., 2010).
Nonlinear Optical Properties
The compound's derivatives have also been evaluated for their nonlinear optical properties. A study reported on chalcone derivatives with potential utility in semiconductor devices due to their optoelectronic and charge transport properties. The compounds exhibited significant electron transfer integrals, indicating potential as n-type materials in organic semiconductor devices (Shkir et al., 2019).
Mechanism of Action
Target of Action
The primary targets of 3’-Bromo-3-(4-chlorophenyl)propiophenone are currently unknown. The compound is a halogenated propiophenone derivative
Mode of Action
It is known that halogenated propiophenone derivatives can interact with various biological targets through different mechanisms, depending on the specific structure of the compound .
Properties
IUPAC Name |
1-(3-bromophenyl)-3-(4-chlorophenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrClO/c16-13-3-1-2-12(10-13)15(18)9-6-11-4-7-14(17)8-5-11/h1-5,7-8,10H,6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTWAIIRQOGACPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)CCC2=CC=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50644473 |
Source
|
| Record name | 1-(3-Bromophenyl)-3-(4-chlorophenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50644473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898787-85-4 |
Source
|
| Record name | 1-(3-Bromophenyl)-3-(4-chlorophenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50644473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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